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Compound of Interest

Compound Name: Europium(lll) chloride

Cat. No.: B157653

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
Europium(lll) chloride, with a focus on its molar mass and chemical formula. The information
is presented to be a valuable resource for professionals in research and development.

Chemical Formula and Molar Mass

Europium(lll) chloride is an inorganic compound that exists in both anhydrous and hydrated
forms. The chemical formula for the anhydrous compound is EuCls.[1][2] It is a yellow solid that
IS hygroscopic, meaning it readily absorbs water from the atmosphere to form a white
crystalline hexahydrate, EuClz-6H20.[1][3][4]

The molar mass of a chemical compound is a fundamental property, representing the mass of
one mole of that substance. For Europium(lll) chloride, the molar mass differs between its
anhydrous and hydrated forms due to the presence of water molecules in the latter.

Quantitative Data Summary
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Anhydrous Hydrated
Property Europium(lil) Europium(lil) Europium (Eu)  Chlorine (Cl)
Chloride Chloride
Chemical
EuCls EuCls-6H20 Eu Cl
Formula
Molar Mass ( 151.964[6][7][8]
258.323[1] 366.41[1][5] 35.45[10][11]
g/mol) [9]

The molar mass of Europium(lll) chloride is calculated by summing the atomic masses of its
constituent elements. For the anhydrous form, this is the atomic mass of one europium atom
and three chlorine atoms. The hexahydrate form includes an additional six water molecules in
its structure, which is reflected in its higher molar mass.

Experimental Protocols

Preparation of Anhydrous Europium(lil) Chloride

A common method for preparing anhydrous EuCls involves the "ammonium chloride route".
This process typically starts with either europium oxide (Euz03) or hydrated europium chloride
(EuCls-6H20). These starting materials are carefully heated with ammonium chloride to
approximately 230°C. This reaction produces an intermediate compound, (NH4)2[EuCls].[1]

The subsequent thermal decomposition of this pentachloride intermediate yields anhydrous
Europium(lll) chloride.[1] It is important to note that simple heating of the hydrated salt is not
a viable method for producing the anhydrous form, as this will result in the formation of an
oxychloride.[1]

Logical Relationships

The following diagram illustrates the relationship between the constituent elements and the
different forms of Europium(lll) chloride.
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Caption: Relationship between Europium, Chlorine, and the anhydrous and hydrated forms of
Europium(lll) chloride.

Applications in Research

Europium(lll) chloride serves as a precursor in the synthesis of other europium compounds.
[1][3] For instance, it can be reduced with hydrogen gas to produce Europium(ll) chloride.[1][3]
Furthermore, it is a starting material for the preparation of organometallic europium complexes.
[1][3] The luminescent properties of europium compounds make them valuable in various
research applications, including the development of phosphors and bio-imaging probes.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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